Cas no 1017194-95-4 (7-amino-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one)

7-Amino-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one is a heterocyclic compound featuring a benzoxazine core functionalized with an amino group and an allyl substituent. This structure imparts reactivity suitable for further synthetic modifications, making it a valuable intermediate in medicinal chemistry and agrochemical research. The presence of both amino and allyl groups offers versatility in coupling reactions, enabling the synthesis of diverse derivatives. Its rigid benzoxazine scaffold contributes to stability while maintaining compatibility with a range of reaction conditions. The compound is particularly useful in the development of biologically active molecules, where its functional groups can be leveraged for targeted modifications. High purity and well-defined reactivity enhance its utility in precision synthesis.

7-amino-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one structure

1017194-95-4 structure

Product Name:7-amino-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one

CAS No:1017194-95-4

MF:C₁₁H₁₂N₂O₂

MW:204.225182533264

CID:5911990

PubChem ID:24253320

Update Time:2025-06-12

7-amino-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

- 7-amino-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one
- SCHEMBL17140560
- AKOS012287112
- EN300-1105429
- 1017194-95-4
- Inchi： 1S/C11H12N2O2/c1-2-5-13-9-4-3-8(12)6-10(9)15-7-11(13)14/h2-4,6H,1,5,7,12H2
- InChI Key： TXLXJWZFAMXVQK-UHFFFAOYSA-N
- SMILES： O1CC(N(CC=C)C2C=CC(=CC1=2)N)=O

Computed Properties

Exact Mass: 204.089877630g/mol
Monoisotopic Mass: 204.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 55.6Å²

7-amino-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1105429-0.05g	7-amino-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one	1017194-95-4	95%	0.05g	$647.0	2023-10-27
Enamine	EN300-1105429-0.1g	7-amino-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one	1017194-95-4	95%	0.1g	$678.0	2023-10-27
Enamine	EN300-1105429-0.25g	7-amino-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one	1017194-95-4	95%	0.25g	$708.0	2023-10-27
Enamine	EN300-1105429-0.5g	7-amino-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one	1017194-95-4	95%	0.5g	$739.0	2023-10-27
Enamine	EN300-1105429-1.0g	7-amino-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one	1017194-95-4		1g	$1100.0	2023-06-10
Enamine	EN300-1105429-2.5g	7-amino-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one	1017194-95-4	95%	2.5g	$1509.0	2023-10-27
Enamine	EN300-1105429-5.0g	7-amino-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one	1017194-95-4		5g	$3189.0	2023-06-10
Enamine	EN300-1105429-10.0g	7-amino-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one	1017194-95-4		10g	$4729.0	2023-06-10
Enamine	EN300-1105429-1g	7-amino-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one	1017194-95-4	95%	1g	$770.0	2023-10-27
Enamine	EN300-1105429-5g	7-amino-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one	1017194-95-4	95%	5g	$2235.0	2023-10-27

7-amino-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one Related Literature

1. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
2. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
3. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
4. Estimation of activation energy for electroporation and pore growth rate in liquid crystalline and gel phases of lipid bilayers using molecular dynamics simulations†

Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
5. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990

Additional information on 7-amino-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one

Comprehensive Overview of 7-amino-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1017194-95-4)

7-amino-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1017194-95-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the benzoxazine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both amino and prop-2-en-1-yl functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for benzoxazine derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 7-amino-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one due to its potential as a building block for antimicrobial agents and anti-inflammatory drugs. Its CAS No. 1017194-95-4 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies.

The compound's 3,4-dihydro-2H-1,4-benzoxazin-3-one core is a key feature that contributes to its stability and reactivity. This scaffold is often explored in medicinal chemistry for designing molecules with enhanced bioavailability and target specificity. Additionally, the prop-2-en-1-yl side chain offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties.

From an SEO perspective, queries related to "benzoxazine synthesis," "7-amino-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one uses," and "CAS 1017194-95-4 applications" are trending in academic and industrial circles. These keywords highlight the compound's growing importance in green chemistry and sustainable drug development. Its potential role in addressing antibiotic resistance and chronic diseases further amplifies its appeal.

In the context of material science, 7-amino-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one is being investigated for its ability to form polymeric networks with unique thermal and mechanical properties. Such materials are promising for applications in biodegradable plastics and coatings, aligning with global efforts to reduce environmental pollution.

Another area of interest is the compound's potential in catalysis. Its amino group can act as a ligand for metal ions, facilitating asymmetric synthesis—a critical process in producing chiral pharmaceuticals. This aligns with the pharmaceutical industry's focus on precision medicine and personalized therapies.

To summarize, 7-amino-4-(prop-2-en-1-yl)-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1017194-95-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its structural versatility and relevance to current research trends make it a subject of ongoing exploration. As scientific inquiries into its properties deepen, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.